Tazarotene Sulfoxide
Tazarotene Sulfoxide
Brand Name:
Vulcanchem
CAS No.:
864841-56-5
VCID:
VC20841263
InChI:
InChI=1S/C21H21NO3S/c1-4-25-20(23)16-7-9-17(22-14-16)8-5-15-6-10-19-18(13-15)21(2,3)11-12-26(19)24/h6-7,9-10,13-14H,4,11-12H2,1-3H3
SMILES:
CCOC(=O)C1=CN=C(C=C1)C#CC2=CC3=C(C=C2)S(=O)CCC3(C)C
Molecular Formula:
C21H21NO3S
Molecular Weight:
367.5 g/mol
Tazarotene Sulfoxide
CAS No.: 864841-56-5
Cat. No.: VC20841263
Molecular Formula: C21H21NO3S
Molecular Weight: 367.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 864841-56-5 |
|---|---|
| Molecular Formula | C21H21NO3S |
| Molecular Weight | 367.5 g/mol |
| IUPAC Name | ethyl 6-[2-(4,4-dimethyl-1-oxo-2,3-dihydrothiochromen-6-yl)ethynyl]pyridine-3-carboxylate |
| Standard InChI | InChI=1S/C21H21NO3S/c1-4-25-20(23)16-7-9-17(22-14-16)8-5-15-6-10-19-18(13-15)21(2,3)11-12-26(19)24/h6-7,9-10,13-14H,4,11-12H2,1-3H3 |
| Standard InChI Key | BJSYAJPOMFRVOI-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=CN=C(C=C1)C#CC2=CC3=C(C=C2)S(=O)CCC3(C)C |
| Canonical SMILES | CCOC(=O)C1=CN=C(C=C1)C#CC2=CC3=C(C=C2)S(=O)CCC3(C)C |
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